Cas no 15776-98-4 (1H-Benzimidazole,1-ethyl-5,6-dimethyl-)

• Product Name: 1H-Benzimidazole,1-ethyl-5,6-dimethyl-
• CAS No: 15776-98-4
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 121172
• PubChem ID: 921547
• Update Time: 2025-04-18

1H-Benzimidazole,1-ethyl-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-5,6-dimethyl-
• 1-Ethyl-5,6-dimethyl-1H-benzimidazole
• 1H-Benzimidazole,1-ethyl-5,6-dimethyl-(9CI)
• 1-Ethyl-5,6-dimethoxy-2,3-dihydroindol
• 1-ethyl-5,6-dimethoxy-2,3-dihydro-indole
• 1-ethyl-5,6-dimethyl-1H-benzoimidazole
• 1-ethyl-5,6-dimethyl-benzimidazole
• 1H-Indole, 1-ethyl-2,3-dihydro-5,6-dimethoxy-
• CTK1J1658
• N-ethyl-5,6-dimethoxyindoline
• SureCN9479702
• 1-Ethyl-5,6-dimethyl-1H-benzo[d]imidazole
• 1-ethyl-5,6-dimethylbenzimidazole
• AKOS002329168
• SCHEMBL7854588
• 15776-98-4
• CHEMBL2270731

• Inchi： 1S/C11H14N2/c1-4-13-7-12-10-5-8(2)9(3)6-11(10)13/h5-7H,4H2,1-3H3
• InChI Key： YCJYZUKUIGPUHA-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=C(C)C(C)=CC1=2)CC

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles